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Compound of Interest

Compound Name: Allyl fluoride

Cat. No.: B1294484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a formal safety data sheet (SDS), institutional safety protocols, or

professional safety training. Always consult the most current SDS for allyl fluoride and adhere

to all applicable local, state, and federal regulations before handling this chemical.

Executive Summary
Allyl fluoride (3-fluoro-1-propene) is a valuable reagent in organic synthesis, particularly in the

development of novel pharmaceutical compounds.[1] However, its high volatility, flammability,

and potential health hazards necessitate stringent safety and handling protocols. This guide

provides a comprehensive overview of the chemical and physical properties of allyl fluoride,

its associated hazards, and detailed procedures for its safe handling, storage, and disposal to

mitigate risks in a research and development setting.

Chemical and Physical Properties
Allyl fluoride is a colorless gas under standard conditions, often supplied as a liquefied gas

under pressure.[1][2] Its physical properties are critical for understanding its behavior and

potential for exposure.

Table 1: Physical and Chemical Properties of Allyl Fluoride
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Property Value Reference

CAS Number 818-92-8 [1][3]

Molecular Formula C3H5F [1][4]

Molecular Weight 60.07 g/mol [1][4]

Boiling Point -10 °C to -3 °C [2][4][5][6]

Density 0.764 g/cm³ [3][4][5]

Vapor Pressure 1940 mmHg at 25°C [7]

Appearance Colorless gas [2]

Odor Strong, pungent, disagreeable [7]

Hazard Identification and Classification
Allyl fluoride is classified as a hazardous substance with multiple risk factors.[1] It is crucial for

all personnel to be thoroughly familiar with these hazards before commencing any work.

Table 2: GHS Hazard Classification for Allyl Fluoride
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Hazard Class GHS Classification Hazard Statement

Flammability Flammable Gas, Category 2 H221: Flammable gas

Pressure Hazard Liquefied Gas

H280: Contains gas under

pressure; may explode if

heated

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3 (Narcotic effects)

H336: May cause drowsiness

or dizziness

Asphyxiation Simple Asphyxiant
H380: May displace oxygen

and cause rapid suffocation

Source: SynQuest Laboratories, Inc. Safety Data Sheet[1]

// Nodes AllylFluoride [label="Allyl Fluoride", fillcolor="#EA4335", fontcolor="#FFFFFF"];

FlammableGas [label="Flammable Gas\n(H221)", fillcolor="#FBBC05", fontcolor="#202124"];

PressurizedGas [label="Pressurized Liquefied Gas\n(H280)", fillcolor="#FBBC05",

fontcolor="#202124"]; HealthHazard [label="Health Hazard", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Irritant [label="Irritant\n(Skin/Eye/Respiratory)\n(H315, H319, H335)",

fillcolor="#34A853", fontcolor="#FFFFFF"]; CNSDepressant [label="CNS

Depressant\n(Drowsiness/Dizziness)\n(H336)", fillcolor="#34A853", fontcolor="#FFFFFF"];

Asphyxiant [label="Simple Asphyxiant\n(H380)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges AllylFluoride -> FlammableGas [label="Physical Hazard", color="#202124"];

AllylFluoride -> PressurizedGas [label="Physical Hazard", color="#202124"]; AllylFluoride ->

HealthHazard [label="Health Hazard", color="#202124"]; HealthHazard -> Irritant

[label="Causes", color="#5F6368"]; HealthHazard -> CNSDepressant [label="May Cause",

color="#5F6368"]; HealthHazard -> Asphyxiant [label="May Displace Oxygen",

color="#5F6368"]; } Figure 1: Allyl Fluoride Primary Hazard Relationships.
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Safety and Handling Precautions
Safe handling of allyl fluoride requires a multi-layered approach, incorporating engineering

controls, appropriate personal protective equipment (PPE), and strict adherence to established

protocols.

Engineering Controls
Fume Hood: All manipulations of allyl fluoride must be conducted in a certified chemical

fume hood with sufficient ventilation to minimize inhalation exposure.[3]

Gas Cabinet: For cylinder storage and use, a dedicated, ventilated gas cabinet is

recommended.

Leak Detection: An oxygen detector should be in place where asphyxiating gases may be

released.[1] Continuous monitoring for flammable gases is also advisable.

Grounding: All equipment and containers must be properly grounded and bonded to prevent

static discharge, which could serve as an ignition source.[1][8]

Emergency Systems: Emergency eyewash stations and safety showers must be readily

accessible in the immediate vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory for all personnel handling allyl fluoride.

Table 3: Recommended Personal Protective Equipment for Allyl Fluoride
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Body Part PPE Specification Rationale

Hands

Double Gloving:- Inner: Nitrile

gloves- Outer: Neoprene or

Butyl rubber gloves.[9]

Provides protection against

skin irritation and potential

frostbite from the liquefied gas.

[1] Neoprene offers good

resistance to fluorine

compounds.[10]

Eyes/Face
Chemical splash goggles and

a full-face shield.[1]

Protects against splashes of

liquefied gas, which can cause

severe eye injury and frostbite,

and from potential irritant

vapors.[1]

Body Flame-resistant lab coat.[10]

Offers protection against

accidental splashes and

potential flash fires.

Respiratory

A NIOSH-approved respirator

with cartridges for organic

vapors/acid gases may be

required for non-routine

operations or emergencies.[1]

[9]

Required in situations where

engineering controls are

insufficient or during

emergency response.[1]

Feet
Closed-toe shoes, preferably

safety shoes.[1]

Protects feet from spills and

falling objects.

// Nodes Prep [label="Preparation\n(Review SDS, Don PPE)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Setup [label="System Setup\n(In Fume Hood, Grounding)",

fillcolor="#FBBC05", fontcolor="#202124"]; Cylinder [label="Cylinder Connection\n(Secure,

Leak Check)", fillcolor="#FBBC05", fontcolor="#202124"]; Reaction [label="Perform

Reaction\n(Controlled Addition)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Quench

[label="Quench/Workup\n(Neutralize Excess)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Cleanup [label="Decontamination & Waste Disposal", fillcolor="#5F6368",

fontcolor="#FFFFFF"]; Doff [label="Doff PPE & Personal Hygiene", fillcolor="#4285F4",

fontcolor="#FFFFFF"];
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// Edges Prep -> Setup; Setup -> Cylinder; Cylinder -> Reaction; Reaction -> Quench; Quench

-> Cleanup; Cleanup -> Doff; } Figure 2: Standard Workflow for Handling Allyl Fluoride.

Experimental Protocol: General Procedure for a
Reaction with Allyl Fluoride

Pre-Experiment Safety Review:

Thoroughly read and understand the Safety Data Sheet for allyl fluoride and all other

reagents.[10]

Prepare a written experimental plan that includes a risk assessment.

Ensure all necessary PPE is available and in good condition.

Verify the functionality of the fume hood, safety shower, and eyewash station.

Apparatus Setup:

Assemble all glassware and equipment inside a certified chemical fume hood.

Ensure the reaction vessel is appropriately sized and free of defects.

Ground all metal equipment, including clamps and stands, to prevent static electricity

buildup.[8]

Set up a cooling bath for the reaction vessel if the reaction is exothermic.

Handling the Allyl Fluoride Cylinder:

Secure the allyl fluoride cylinder firmly to a stable surface within the fume hood or a gas

cabinet.[1]

Use a regulator and tubing material compatible with allyl fluoride.

After connecting the regulator, perform a leak test using an inert gas (e.g., nitrogen) and a

soap solution before introducing allyl fluoride.[10]
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Performing the Reaction:

Cool the reaction solvent and other reagents to the desired temperature before introducing

allyl fluoride.

Slowly bubble the gaseous allyl fluoride into the reaction mixture or add the condensed

liquid via a cannula.

Continuously monitor the reaction temperature and pressure.

Post-Reaction Workup and Decontamination:

Upon completion, quench any unreacted allyl fluoride using a suitable reagent as

determined by the specific reaction chemistry.

Close the main valve of the allyl fluoride cylinder. Purge the regulator and tubing with an

inert gas into a scrubbing solution.

Decontaminate all equipment that came into contact with allyl fluoride.

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage:

Store allyl fluoride cylinders in a cool, dry, well-ventilated area, away from direct sunlight

and sources of ignition.[1] The storage temperature should not exceed 50°C (125°F).[1]

Cylinders must be stored upright and securely chained to prevent falling.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Disposal:

Do not attempt to dispose of residual allyl fluoride. Empty cylinders should be returned to

the supplier with the valve protection cap securely in place.[10]
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All waste materials contaminated with allyl fluoride, including reaction residues and

cleaning materials, must be treated as hazardous waste.[11]

Dispose of hazardous waste through your institution's environmental health and safety

office, following all local and federal regulations.[11] Never dispose of allyl fluoride or

contaminated materials down the drain.[12]

Emergency Procedures
In the event of an emergency, prompt and correct action is essential.

Spills and Leaks
Small Leak (in fume hood): If a small leak is detected from tubing or a fitting, immediately

close the cylinder valve if safe to do so. Allow the fume hood to ventilate the area.

Large Leak/Spill:

Evacuate all non-essential personnel from the area and restrict access.[13]

If safe to do so, shut off the source of the leak and any nearby ignition sources.[13]

Increase ventilation to the area.

Contact your institution's emergency response team and environmental health and safety

office immediately.

Exposure Response
Inhalation: Immediately move the affected person to fresh air.[1] If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[1] Symptoms may

include drowsiness or dizziness.[1]

Skin Contact: The liquefied gas can cause frostbite or cold burns.[1] Immediately flush the

affected area with lukewarm water for at least 15 minutes.[1] Do not rub the area. Remove

contaminated clothing. Seek immediate medical attention.
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Eye Contact: Direct contact with the liquefied gas can cause severe eye injury.[1]

Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.[1] Seek immediate medical attention.

Ingestion: Ingestion is unlikely for a gas but could occur with condensed liquid. Do NOT

induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]

// Nodes Incident [label="Incident Occurs\n(Spill, Exposure)", fillcolor="#EA4335",

fontcolor="#FFFFFF", shape=ellipse]; SafeToAct [label="Is it safe to act?", fillcolor="#FBBC05",

fontcolor="#202124"]; Evacuate [label="Evacuate Area\nCall Emergency Services",

fillcolor="#EA4335", fontcolor="#FFFFFF", shape=box]; Assess [label="Assess Incident Type",

fillcolor="#FBBC05", fontcolor="#202124"]; Spill [label="Spill / Leak", fillcolor="#4285F4",

fontcolor="#FFFFFF", shape=box]; Exposure [label="Personnel Exposure", fillcolor="#4285F4",

fontcolor="#FFFFFF", shape=box]; Isolate [label="Isolate & Ventilate\n(If Safe)",

fillcolor="#34A853", fontcolor="#FFFFFF", shape=box]; FirstAid [label="Administer First

Aid\n(Shower, Eyewash)", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box]; Report

[label="Report to Supervisor\n& EHS", fillcolor="#5F6368", fontcolor="#FFFFFF", shape=box];

// Edges Incident -> SafeToAct [color="#202124"]; SafeToAct -> Evacuate [label="No",

color="#EA4335"]; SafeToAct -> Assess [label="Yes", color="#34A853"]; Assess -> Spill

[label="Spill", color="#5F6368"]; Assess -> Exposure [label="Exposure", color="#5F6368"]; Spill

-> Isolate [color="#5F6368"]; Exposure -> FirstAid [color="#5F6368"]; Isolate -> Report

[color="#5F6368"]; FirstAid -> Report [label="Seek Medical Attention", color="#5F6368"]; }

Figure 3: Emergency Response Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. synquestlabs.com [synquestlabs.com]

2. allyl fluoride [chemister.ru]

3. Page loading... [guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-3-09.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-3-09.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-3-09.pdf
https://www.benchchem.com/product/b1294484?utm_src=pdf-custom-synthesis
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-3-09.pdf
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=12453
https://www.guidechem.com/msds/818-92-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. chembk.com [chembk.com]

5. echemi.com [echemi.com]

6. CAS Common Chemistry [commonchemistry.cas.org]

7. Cas 818-92-8,ALLYL FLUORIDE | lookchem [lookchem.com]

8. fishersci.com [fishersci.com]

9. gelest.com [gelest.com]

10. ipo.rutgers.edu [ipo.rutgers.edu]

11. nipissingu.ca [nipissingu.ca]

12. ehs.yale.edu [ehs.yale.edu]

13. nj.gov [nj.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Allyl Fluoride: Safety
and Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294484#allyl-fluoride-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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